Cas no 29146-64-3 (1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA)

• Product Name: 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA
• CAS No: 29146-64-3
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 1003486
• PubChem ID: 2759335
• Update Time: 2025-05-19

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA Chemical and Physical Properties

Names and Identifiers

• 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA
• N-(2-Hydroxy-propyl)-N'-phenyl-harnstoff
• N-(2-Hydroxy-propyl)-N'-phenyl-thioharnstoff
• N-(2-hydroxy-propyl)-N'-phenyl-urea
• N-Phenyl-N'-2-hydroxypropyl-thioharnstoff
• N-(2-Hydroxypropyl)-N'-phenylthiourea #
• N-(2-Hydroxypropyl)-Na(2)-phenylthiourea
• MLS000687243
• 1-(2-hydroxypropyl)-3-phenylthiourea
• SMR000283961
• SR-01000316130-1
• CS-0357666
• CHEMBL1595180
• PPGYUMGMHBORBV-UHFFFAOYSA-N
• DTXSID001287966
• HMS2714P19
• SR-01000316130
• 1-Phenyl-3-[2-hydroxypropyl]-2-thiourea
• 29146-64-3

• MDL： MFCD01009646
• Inchi： 1S/C10H14N2OS/c1-8(13)7-11-10(14)12-9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H2,11,12,14)
• InChI Key： PPGYUMGMHBORBV-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC(C)O

Computed Properties

• Exact Mass: 210.08300
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 1.81770

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA Security Information

• Storage Condition：(BD319195)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA: A Comprehensive Overview

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA (CAS No. 29146-64-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's structure, properties, synthesis methods, and potential applications, drawing on the latest research findings.

Structure and Properties

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA is a thiourea derivative characterized by a phenyl group and a 2-hydroxypropyl group attached to the thiourea moiety. The molecular formula of this compound is C₉H₁₃N₃O_S, and its molecular weight is approximately 207.28 g/mol. The presence of the hydroxyl group imparts polarity and enhances solubility in polar solvents, while the phenyl group contributes to its aromatic character and stability.

The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is around 150-152°C, making it suitable for various synthetic transformations and reactions.

Synthesis Methods

The synthesis of 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of phenyl isothiocyanate with 2-amino-1-propanol in an appropriate solvent, such as ethanol or methanol. The reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the condensation of phenylthiourea with 2-chloro-1-propanol in the presence of a base, such as sodium hydroxide or potassium carbonate. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Applications in Pharmaceuticals

1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA has shown promising potential in pharmaceutical research. Recent studies have demonstrated its ability to act as a potent inhibitor of certain enzymes involved in metabolic pathways. For instance, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA has also been explored for its antiviral activity. Research has shown that it can effectively inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). These findings suggest that the compound may have therapeutic potential in the treatment of viral infections.

Biochemical Studies

Biochemical studies have further elucidated the mechanism of action of 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA. Molecular docking simulations have revealed that the compound binds to specific active sites on target enzymes, thereby inhibiting their catalytic activity. This binding interaction is primarily driven by hydrogen bonding and hydrophobic interactions between the compound's functional groups and the enzyme's active site residues.

In vitro assays have confirmed these computational predictions, demonstrating that 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA exhibits high selectivity and low cytotoxicity towards mammalian cells. These properties make it an attractive candidate for further drug development.

Molecular Modeling and Computational Studies

Molecular modeling studies have provided valuable insights into the structural features that contribute to the biological activity of 1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA. Quantum mechanical calculations have revealed that the compound adopts a conformation that optimizes its interaction with target proteins. The presence of the hydroxyl group plays a crucial role in forming hydrogen bonds with key residues in the active site, while the phenyl group contributes to hydrophobic interactions.

Density functional theory (DFT) calculations have also been employed to investigate the electronic properties of the compound. These studies have shown that the thiourea moiety is electron-rich, which enhances its ability to form stable complexes with metal ions. This property could be exploited for developing new materials with enhanced catalytic or sensing capabilities.

Potential Applications in Materials Science strong> p > p >Beyond its pharmaceutical applications, strong >1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA strong > has shown promise in materials science. Recent research has explored its use as a ligand for metal coordination complexes. The thiourea moiety can coordinate with various metal ions to form stable complexes with unique electronic and optical properties. p > p >These metal-thiourea complexes have potential applications in catalysis, sensing, and optoelectronics. For example, they can be used as catalysts for organic transformations or as sensors for detecting specific analytes due to their colorimetric or luminescent responses. p > p >< strong >Conclusion strong > p > p >In summary, strong >1-(2-HYDROXY-PROPYL)-3-PHENYL-THIOUREA strong > (CAS No. 29146-64-3) is a multifaceted compound with diverse applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features endow it with valuable properties such as enzymatic inhibition, antiviral activity, and coordination capabilities. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in both academic and industrial settings. p > article > < / response >